Cas no 1862787-08-3 (1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine)

• Product Name: 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• CAS No: 1862787-08-3
• MF: C₈H₈BrN₅
• MW: 254.086619377136
• CID: 5709876
• PubChem ID: 130576405
• Update Time: 2025-06-19

1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1114760
• 1862787-08-3
• 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H8BrN5/c9-6-2-1-3-11-7(6)4-14-5-8(10)12-13-14/h1-3,5H,4,10H2
• InChI Key： FXKWAVZSIPLNSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 252.99631g/mol
• Monoisotopic Mass: 252.99631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine

Professional Introduction to 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine (CAS No. 1862787-08-3)

1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1862787-08-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a brominated pyridine moiety and a triazolamine backbone, which are key features that contribute to its reactivity and utility in synthetic chemistry.

The 1H-1,2,3-triazol-4-amine moiety is a crucial component of this molecule, providing a nitrogen-rich scaffold that is highly versatile in medicinal chemistry. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the bromine atom in the 3-bromopyridin-2-yl group enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This reactivity allows for further functionalization, enabling the development of novel pharmacophores with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine make it a promising candidate for such applications. For instance, studies have shown that pyridine derivatives can interact with biological targets such as kinases and other enzymes involved in signal transduction pathways. The triazolamine moiety further enhances binding affinity by providing multiple hydrogen bonding opportunities and spatial constraints that optimize interactions with protein receptors.

One of the most compelling aspects of this compound is its potential in the development of antitumor agents. Current research indicates that molecules containing brominated pyridine groups exhibit significant cytotoxic effects against various cancer cell lines. The 1H-1,2,3-triazol-4-amine component is particularly interesting because it can be modified to enhance selectivity for tumor cells while minimizing toxicity to healthy tissues. This balance is critical for the development of effective anticancer therapies.

The synthesis of 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine involves multi-step organic reactions that highlight the compound's synthetic versatility. The bromination of pyridine derivatives followed by triazole ring formation is a well-established protocol in medicinal chemistry. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making it feasible to produce this compound on a larger scale for research and commercial purposes.

From a computational chemistry perspective, the molecular dynamics and binding affinities of this compound have been extensively studied using advanced modeling techniques. These studies provide valuable insights into how structural modifications can influence biological activity. For example, computational analysis has revealed that subtle changes in the positioning of the bromine atom can significantly impact binding interactions with target proteins. This information is crucial for designing next-generation inhibitors with improved pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in developing novel therapeutics based on heterocyclic compounds like 1-[(3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine. Clinical trials are currently underway to evaluate its efficacy in treating various diseases. Preliminary results suggest that derivatives of this compound exhibit promising therapeutic potential without significant side effects. This aligns with the broader trend in drug discovery towards identifying molecules that offer high efficacy combined with favorable safety profiles.

The role of this compound in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable building block for more complex drug candidates. By modifying different parts of its structure, chemists can explore a wide range of biological activities without starting from scratch. This modular approach accelerates the drug discovery process and reduces costs associated with developing new therapies.

In conclusion, 1-[3-Bromopyridin-2-yl)methyl]-1H-1,2,3-triaa_⁴-aminee (CAS No.>1862787-08.^{>3) represents a significant advancement in pharmaceutical chemistry}) holds great promise for future medical applications. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development efforts aimed at addressing unmet medical needs.